Cas no 1361503-75-4 (6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid)

• Product Name: 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid
• CAS No: 1361503-75-4
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• MDL: MFCD25440479
• CID: 4784435
• Update Time: 2025-05-23

6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid

• MDL： MFCD25440479
• Inchi： 1S/C12H6Cl2FNO2/c13-7-3-6(4-8(14)5-7)11-9(15)1-2-10(16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： IHJRGHZHFYBFLM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C(C(=O)O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid

Comprehensive Overview of 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid (CAS No. 1361503-75-4)

6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid (CAS No. 1361503-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This picolinic acid derivative is characterized by its unique structural features, including a dichlorophenyl group and a fluorine substitution, which contribute to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate biological pathways.

The compound's molecular structure, featuring a picolinic acid core with 3,5-dichlorophenyl and 5-fluoro substituents, makes it a valuable scaffold for designing novel enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in addressing antimicrobial resistance, a critical global health challenge. Its mechanism of action is being investigated for potential use against resistant bacterial strains, aligning with the growing demand for next-generation antibiotics.

In agrochemical applications, 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid is studied for its potential as a plant growth regulator or pesticide precursor. The dichlorophenyl moiety is known to enhance lipid solubility, improving bioavailability in plant systems. This property is particularly relevant for developing sustainable crop solutions, a key focus in modern agriculture to address food security concerns. The compound's fluorine atom further optimizes its metabolic stability, a sought-after trait in agrochemical design.

Synthetic routes to CAS No. 1361503-75-4 typically involve cross-coupling reactions between halogenated picolinic acids and dichlorophenyl boronic acids, followed by selective fluorination. Advanced techniques like microwave-assisted synthesis are being explored to improve yield and purity, reflecting the pharmaceutical industry's push toward green chemistry principles. Analytical characterization often employs HPLC-MS and NMR spectroscopy to verify structural integrity.

From a commercial perspective, demand for 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid is rising among contract research organizations (CROs) and custom synthesis providers. Its applications span fragment-based drug discovery and high-throughput screening libraries. The compound's patent landscape reveals ongoing innovation, with several filings covering its derivatives for therapeutic use, particularly in metabolic disorder research.

Environmental and safety profiles of CAS 1361503-75-4 are carefully evaluated in line with REACH regulations. While not classified as hazardous under current standards, proper handling protocols are recommended due to its halogenated structure. Storage typically requires protection from light and moisture to maintain stability, with desiccants often used in packaging.

Future research directions for this compound include exploring its structure-activity relationships (SAR) through computational modeling and AI-driven drug design. The integration of machine learning in molecular optimization could unlock new applications, particularly in personalized medicine. Additionally, its potential in bioconjugation chemistry is being examined for developing targeted therapies.

For researchers sourcing 6-(3,5-Dichlorophenyl)-5-fluoropicolinic acid, quality parameters such as chromatographic purity (>98%) and residual solvent levels are critical specifications. Leading suppliers provide comprehensive certificates of analysis (CoA) and stability data to support regulatory submissions. The compound's cost-effectiveness compared to similar heterocyclic building blocks makes it attractive for budget-conscious laboratories.

In conclusion, CAS 1361503-75-4 represents a versatile chemical entity with expanding applications across life sciences. Its balanced lipophilicity profile and hydrogen-bonding capacity make it a privileged structure in medicinal chemistry. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in addressing contemporary challenges in healthcare and agriculture.